Cas no 2227814-63-1 (rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-6-methoxyphenol)

• Product Name: rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-6-methoxyphenol
• CAS No: 2227814-63-1
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6083402
• PubChem ID: 165692285
• Update Time: 2025-05-25

rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-6-methoxyphenol
• rac-2-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-6-methoxyphenol
• 2227814-63-1
• EN300-1795974

• Inchi： 1S/C13H19NO2/c1-13(2)9(7-14)11(13)8-5-4-6-10(16-3)12(8)15/h4-6,9,11,15H,7,14H2,1-3H3/t9-,11-/m1/s1
• InChI Key： TXBSRBWFSNXHCE-MWLCHTKSSA-N
• SMILES： OC1C(=CC=CC=1[C@@H]1[C@@H](CN)C1(C)C)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Additional information on rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-6-methoxyphenol

Comprehensive Overview of rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-6-methoxyphenol (CAS No. 2227814-63-1)

The compound rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-6-methoxyphenol, identified by its CAS No. 2227814-63-1, is a chiral molecule with significant potential in pharmaceutical and biochemical research. Its unique structural features, including a cyclopropyl ring and an aminomethyl functional group, make it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological and inflammatory pathways, aligning with current trends in precision medicine.

One of the most searched questions in scientific databases revolves around the synthesis and stereochemistry of rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-6-methoxyphenol. The compound's chiral centers at the 1R,3R positions are critical for its biological activity, as enantiopure forms often exhibit distinct pharmacological properties. Recent studies highlight its role as a precursor for G-protein-coupled receptor (GPCR) modulators, a hot topic in drug development due to their involvement in diseases like diabetes and chronic pain.

Another area of interest is the compound's solubility and stability under physiological conditions. Given the growing demand for bioavailable small molecules, researchers are investigating formulations that enhance the delivery of rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-6-methoxyphenol. Computational models, such as molecular docking and QSAR, are frequently employed to predict its interactions with biological targets, reflecting the integration of AI-driven drug design in modern chemistry.

Environmental and green chemistry considerations are also relevant to this compound. With sustainability being a major focus in the pharmaceutical industry, efforts are underway to optimize its synthesis using catalytic asymmetric methods or biocatalysis. These approaches reduce waste and improve efficiency, addressing the demand for eco-friendly chemical processes.

In summary, rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-6-methoxyphenol (CAS No. 2227814-63-1) represents a versatile scaffold with broad applications in medicinal chemistry. Its study intersects with cutting-edge topics like chiral synthesis, GPCR targeting, and sustainable manufacturing, making it a compound of enduring relevance in scientific research.